N-(4-(furan-3-yl)benzyl)-2,3-dihydrobenzofuran-5-sulfonamide

• IUPAC Name: N-[[4-(furan-3-yl)phenyl]methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C19H17NO4S/c21-25(22,18-5-6-19-16(11-18)8-10-24-19)20-12-14-1-3-15(4-2-14)17-7-9-23-13-17/h1-7,9,11,13,20H,8,10,12H2
• InChI Key: CYUAPOYLWQOLJT-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=C(C=C2)S(=O)(=O)NCC3=CC=C(C=C3)C4=COC=C4
• Molecular Formula: C19H17NO4S
• Molecular Weight: 355.4 g/mol

Description

N-(4-(furan-3-yl)benzyl)-2,3-dihydrobenzofuran-5-sulfonamide is a chemical compound that has been extensively studied for its potential as a therapeutic agent. This compound is known for its unique structure and has shown promising results in various scientific research studies.

Scientific Research Applications

• Corrosion Inhibition : N-(4-(furan-3-yl)benzyl)-2,3-dihydrobenzofuran-5-sulfonamide derivatives have been studied as potential inhibitors for mild steel corrosion in acidic environments. These studies focus on understanding the efficiency of such compounds in preventing corrosion, exploring their adsorption behaviors, and analyzing thermodynamic parameters related to their effectiveness (Sappani & Karthikeyan, 2014).

• Molecular Structure Analysis : Research on similar compounds reveals significant twists in their molecular structures. This includes analyzing dihedral angles between different molecular rings and understanding the interactions within these compounds, such as hydrogen bonding that forms supramolecular structures (Asiri et al., 2012).

• Antibacterial and Antioxidant Activities : Certain furan-2-yl derivatives have shown effective antiurease and antioxidant activities, indicating their potential use in antibacterial applications. This research involves synthesizing these compounds and evaluating their biological activities, contributing to the development of new therapeutic agents (Sokmen et al., 2014).

• Enzyme Inhibition : Studies on N-substituted-N-(2,3-Dihydro-[1,4]benzodioxin-6-yl) derivatives demonstrate their potential as enzyme inhibitors. This includes assessing their inhibitory effects against enzymes like glucosidase and acetylcholinesterase, suggesting applications in treating diseases related to enzyme malfunction (Abbasi et al., 2019).

• Molecular Docking Studies : Computational studies involving molecular docking have been conducted to understand the interaction of similar compounds with enzymes. These studies aid in designing drugs with better efficacy and fewer side effects, enhancing drug discovery processes (Sekhar et al., 2009).